Cas no 474499-36-0 (2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)

• Product Name: 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• CAS No: 474499-36-0
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6308573
• PubChem ID: 2097193
• Update Time: 2025-11-01

2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• AKOS002488715
• 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• Z18837755
• EN300-26599844
• [(2-cyanoethyl)(phenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• starbld0002720
• 474499-36-0

• Inchi： 1S/C18H17N3O3S/c1-25-17-15(9-5-11-20-17)18(23)24-13-16(22)21(12-6-10-19)14-7-3-2-4-8-14/h2-5,7-9,11H,6,12-13H2,1H3
• InChI Key： WWRDVDBPRCHJAQ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(N(C1C=CC=CC=1)CCC#N)=O

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate

Introduction to 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate (CAS No. 474499-36-0)

2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate, with the CAS number 474499-36-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in modulating biological pathways and has been the subject of extensive studies due to its unique structural and functional properties.

The molecular structure of 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate features a combination of functional groups that make it a versatile candidate for further exploration in drug discovery. The presence of a nicotinate moiety, which is a derivative of nicotinic acid, suggests potential interactions with nicotinic receptors, which are widely studied for their roles in neurological and cardiovascular functions. Additionally, the (2-cyanoethyl) and (phenyl)amino groups contribute to the compound's ability to engage with various biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in compounds that can modulate inflammation and oxidative stress, two key factors in numerous pathological conditions. The structural features of 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate suggest that it may have the potential to interact with enzymes and receptors involved in these processes. For instance, the methylthio group could influence the compound's interaction with sulfur-containing biomolecules, which are known to play roles in redox signaling and cellular communication.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple binding sites to enhance their therapeutic efficacy. The complex structure of 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate allows it to potentially engage with multiple targets simultaneously, which could lead to synergistic effects in treating multifaceted diseases. This concept aligns with the growing trend in drug development towards polypharmacology, where compounds are designed to interact with multiple disease-related pathways.

The synthesis and characterization of 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate have been subjects of several recent studies. Researchers have been exploring various synthetic routes to optimize yield and purity, as well as methods to evaluate its biological activity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used techniques for analyzing this compound, ensuring its structural integrity and purity.

The pharmacological profile of 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate is still under investigation, but preliminary studies suggest that it may exhibit properties relevant to treating conditions such as neurodegenerative diseases, cardiovascular disorders, and inflammatory conditions. The interaction between this compound and biological targets like enzymes and receptors is being carefully studied to understand its mechanism of action. This information is crucial for developing safe and effective therapeutic agents.

In conclusion, 2-((2-Cyanoethyl)(phenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate represents a promising area of research in pharmaceutical chemistry. Its unique structure and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for addressing various health challenges.